Cas no 14013-15-1 (Manganese(II) molybdate(VI))

• Product Name: Manganese(II) molybdate(VI)
• CAS No: 14013-15-1
• MF: MnMoO₄
• MW: 214.875652313232
• MDL: MFCD00054005
• CID: 120093
• PubChem ID: 84155
• Update Time: 2025-05-21

Manganese(II) molybdate(VI) Chemical and Physical Properties

Names and Identifiers

• Manganese(II) molybdate(VI)
• MANGANESE MOLYBDATE
• MANGANESE (II) MOLYBDATE
• Manganese (II) molybdenum oxide
• Manganese molybdenum oxide
• manganese molybdenum tetraoxide
• Manganesemolybdateoffwhitepowder
• manganesemolybdenumoxide(mnmoo4)
• Molybdic acid manganese(II) salt
• Manganese(Ⅱ) Molybdate
• MANGANESE MOLYBDATE OXIDE
• Manganese molybdate 99.9%
• 14013-15-1
• DTXSID801030492
• Q6748767
• MFCD00054005
• dioxido(dioxo)molybdenum;manganese(2+)
• EINECS 237-823-1
• Manganese molybdenum oxide (MnMoO4)
• Manganese(II) molybdate
• DTXCID701515578
• 237-823-1

• MDL： MFCD00054005
• Inchi： 1S/Mn.Mo.4O/q+2;;;;2*-1
• InChI Key： QYZFLCQIQOHNTP-UHFFFAOYSA-N
• SMILES： [Mo](=O)(=O)([O-])[O-].[Mn+2]

Computed Properties

• Exact Mass: 216.82300
• Monoisotopic Mass: 216.823105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 80.3

Experimental Properties

• Color/Form: Yellowish brown powder α Type mnmoo4
• Density: 4.050
• Melting Point: >350 °C(lit.)
• PSA: 80.26000
• LogP: -0.47520
• Solubility: Insoluble

Manganese(II) molybdate(VI) Security Information

• WGK Germany：3
• Hazard Category Code： 60
• Safety Instruction： 53-36/37/39-45
• Hazardous Material Identification：

Additional information on Manganese(II) molybdate(VI)

Recent Advances in the Study of Manganese(II) Molybdate(VI) (CAS: 14013-15-1): Applications and Research Progress

Manganese(II) molybdate(VI) (CAS: 14013-15-1) is an inorganic compound with the chemical formula MnMoO₄. It has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique physicochemical properties, including catalytic activity, electrochemical performance, and potential biomedical applications. Recent studies have explored its utility in areas such as energy storage, environmental remediation, and drug delivery systems. This research brief aims to synthesize the latest findings on Manganese(II) molybdate(VI) and highlight its emerging roles in interdisciplinary applications.

One of the most notable advancements in the study of Manganese(II) molybdate(VI) is its application in electrochemical energy storage devices. A 2023 study published in the Journal of Materials Chemistry A demonstrated that MnMoO₄-based electrodes exhibit superior specific capacitance and cycling stability, making them promising candidates for next-generation supercapacitors. The researchers attributed this performance to the compound's unique layered structure, which facilitates efficient ion transport and redox reactions. These findings open new avenues for the development of high-performance energy storage systems.

In the realm of environmental science, Manganese(II) molybdate(VI) has shown potential as a photocatalyst for the degradation of organic pollutants. A recent study in Applied Catalysis B: Environmental reported that MnMoO₄ nanoparticles, when doped with transition metals, exhibit enhanced photocatalytic activity under visible light irradiation. The study highlighted the compound's ability to degrade persistent organic pollutants, such as dyes and pharmaceuticals, with high efficiency. This research underscores the potential of MnMoO₄ as a sustainable solution for water purification and environmental remediation.

Beyond its applications in energy and environmental science, Manganese(II) molybdate(VI) has also been investigated for its biomedical potential. A 2022 study in Biomaterials Science explored the use of MnMoO₄ nanoparticles as contrast agents for magnetic resonance imaging (MRI). The researchers found that the nanoparticles exhibited excellent biocompatibility and high relaxivity, making them suitable for diagnostic imaging. Additionally, preliminary in vitro studies suggested that MnMoO₄ could be functionalized with therapeutic agents for targeted drug delivery, further expanding its biomedical applications.

Despite these promising developments, challenges remain in the synthesis and scalability of Manganese(II) molybdate(VI)-based materials. Recent research has focused on optimizing synthesis methods to achieve uniform particle size and controlled morphology. For instance, a 2023 study in Chemistry of Materials proposed a solvothermal approach to produce MnMoO₄ nanorods with enhanced electrochemical properties. Such advancements are critical for translating laboratory-scale findings into industrial applications.

In conclusion, Manganese(II) molybdate(VI) (CAS: 14013-15-1) represents a versatile material with broad applications in energy storage, environmental remediation, and biomedicine. Recent research has elucidated its unique properties and potential, paving the way for future innovations. However, further studies are needed to address scalability and long-term stability issues. As interdisciplinary research continues to evolve, MnMoO₄ is poised to play a pivotal role in addressing global challenges in energy, environment, and healthcare.